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Introduction
Anhedonia, the diminished ability to experience pleasure, is a core symptom of major

depressive disorder and other psychiatric conditions.[1] The sucrose preference test (SPT) is a

widely utilized and reliable behavioral assay to assess anhedonia in rodent models.[1][2] This

test is based on the innate preference of rodents for sweet solutions over plain water. A

reduction in this preference is interpreted as an anhedonic-like state.[1] The SPT is a simple,

non-invasive method that provides valuable insights into the affective state of animals.[1]

Aaz-A-154 is a novel, non-hallucinogenic compound that acts as a selective ligand for the 5-

hydroxytryptamine 2A (5-HT2A) receptor.[3] It has demonstrated potent antidepressant-like and

anti-anhedonic effects in preclinical studies.[3] Unlike classic psychedelic compounds that also

target the 5-HT2A receptor, Aaz-A-154 does not induce hallucinogenic effects, making it a

promising candidate for therapeutic development.[3] These application notes provide a detailed

methodology for utilizing the sucrose preference test to evaluate the anti-anhedonic properties

of Aaz-A-154 in a rodent model of depression.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b16215591#bc-rfq
https://conductscience.com/sucrose-preference-test/
https://conductscience.com/sucrose-preference-test/
https://pubmed.ncbi.nlm.nih.gov/37741164/
https://conductscience.com/sucrose-preference-test/
https://conductscience.com/sucrose-preference-test/
https://www.benchchem.com/product/b16215591/docs?utm_src=pdf-body#application-notes-and-protocols-for-sucrose-preference-test-with-aaz-a-154
https://pmc.ncbi.nlm.nih.gov/articles/PMC8122087/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8122087/
https://www.benchchem.com/product/b16215591/docs?utm_src=pdf-body#application-notes-and-protocols-for-sucrose-preference-test-with-aaz-a-154
https://pmc.ncbi.nlm.nih.gov/articles/PMC8122087/
https://www.benchchem.com/product/b16215591/docs?utm_src=pdf-body#application-notes-and-protocols-for-sucrose-preference-test-with-aaz-a-154
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16215591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Concepts
Anhedonia: A core symptom of depression characterized by a reduced ability to experience

pleasure.

Sucrose Preference Test (SPT): A behavioral assay to measure anhedonia in rodents by

assessing their preference for a sweetened solution over water.

Aaz-A-154: A non-hallucinogenic 5-HT2A receptor ligand with antidepressant and anti-

anhedonic properties.

VMAT2 Heterozygous (HET) Mice: A genetic mouse model that displays a depressive-like

phenotype, including anhedonia, making them suitable for testing potential antidepressant

compounds.[4][5]

Experimental Protocols
I. Animal Model and Housing
A suitable animal model for studying anhedonia and the effects of Aaz-A-154 is the Vesicular

Monoamine Transporter 2 Heterozygous (Vmat2 HET) mouse model.[4][5] These mice exhibit

a depressive-like phenotype, including a reduced preference for sucrose.[4]

Animals: Male and female Vmat2 HET mice and wild-type (WT) littermates.

Housing: Mice should be individually housed in a temperature- and humidity-controlled

environment with a 12-hour light/dark cycle.[6] Individual housing is crucial for accurate

measurement of fluid consumption.[7] Allow for an acclimatization period of at least 48-72

hours to single housing before the start of the experiment.[7]

Diet: Provide ad libitum access to standard chow and water, except during periods of fluid or

food restriction as specified in the protocol.

II. Sucrose Preference Test (SPT) Methodology
This protocol is adapted from established methods and is designed to be conducted over 8

days, including habituation, baseline testing, and the experimental test phase.[8]
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Materials:

Standard mouse cages

Two identical drinking bottles per cage (e.g., 50 ml conical tubes with sipper tubes)

1% (w/v) sucrose solution (1g of sucrose dissolved in 100 ml of drinking water)

Drinking water

Aaz-A-154 solution (prepared for the desired route of administration, e.g., intraperitoneal

injection)

Vehicle control solution

Scale for weighing bottles

Experimental Workflow:
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Habituation Phase (3 days)

Baseline Phase (3 days)

Treatment & Test Phase

Day 1-3: Acclimate mice to two bottles of water

Monitor for side preference

Day 4-6: Present one bottle of 1% sucrose and one of water

Measure consumption daily

Alternate bottle positions daily

Day 7: Administer Aaz-A-154 (e.g., 15 mg/kg) or vehicle

Day 7 onwards: Continue SPT and monitor sucrose preference

Click to download full resolution via product page

Caption: Experimental workflow for the Sucrose Preference Test.

Procedure:
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Habituation (3 days):

For three days, present each mouse with two bottles filled with drinking water.[6]

Weigh each bottle daily to monitor for any side preference in drinking behavior. Mice

showing a strong side preference should be excluded from the study.[6]

Baseline Measurement (3 days):

Following habituation, replace one of the water bottles with a bottle containing a 1%

sucrose solution.[6]

Weigh both bottles daily for three consecutive days to determine the baseline sucrose

preference for each mouse.[6]

To prevent place preference, alternate the position of the sucrose and water bottles daily.

[6]

Treatment and Testing (Day 7 onwards):

On day 7, administer a single dose of Aaz-A-154 (e.g., 15 mg/kg, intraperitoneally) or the

vehicle control to the respective groups of mice.[3]

Continue the two-bottle choice paradigm as in the baseline phase.

Measure the consumption of sucrose solution and water daily for the desired duration of

the study (e.g., up to 12 days or longer to assess the long-term effects of Aaz-A-154).[3]

III. Data Collection and Analysis
Data to Collect:

Daily weight of the sucrose solution bottle (g)

Daily weight of the water bottle (g)

Daily body weight of each mouse (optional, but recommended)

Calculations:
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Fluid Consumption (ml): Assuming the density of the solutions is 1 g/ml, the weight difference

in grams is equivalent to the volume consumed in milliliters.

Sucrose Consumption (ml) = (Initial bottle weight - Final bottle weight) of sucrose bottle

Water Consumption (ml) = (Initial bottle weight - Final bottle weight) of water bottle

Total Fluid Consumption (ml) = Sucrose Consumption (ml) + Water Consumption (ml)

Sucrose Preference (%):

Sucrose Preference (%) = [Sucrose Consumption (ml) / Total Fluid Consumption (ml)] x

100

Statistical Analysis:

Use appropriate statistical tests to compare the sucrose preference between the Aaz-A-154
treated group and the vehicle-treated control group. A two-way repeated measures ANOVA

can be used to analyze the effect of treatment over time.

Quantitative Data Summary
The following tables summarize expected outcomes based on preclinical findings with Aaz-A-
154.

Table 1: Baseline Sucrose Preference in

VMAT2 HET and WT Mice

Genotype Expected Baseline Sucrose Preference (%)

Wild-Type (WT) High preference (e.g., > 80%)

VMAT2 HET Reduced preference (e.g., ~50-60%)
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Table 2: Effect of Aaz-A-154

on Sucrose Preference in

VMAT2 HET Mice

Treatment Group Dosage
Expected Outcome on

Sucrose Preference (%)

Vehicle Control -
Remains at baseline reduced

preference

Aaz-A-154 15 mg/kg

Significant increase in sucrose

preference, comparable to WT

levels, with effects lasting for at

least 12 days[3]

Aaz-A-154 Signaling Pathway
Aaz-A-154 is a 5-HT2A receptor ligand. The psychedelic effects of 5-HT2A receptor agonists

are primarily mediated through the Gq/11 signaling pathway.[9][10][11] Non-hallucinogenic

agonists like Aaz-A-154 are thought to exert their therapeutic effects through alternative

pathways, potentially involving β-arrestin signaling, which has been linked to antidepressant

effects.[12]

Proposed Aaz-A-154 Signaling

Psychedelic Agonist Pathway

Aaz-A-154 5-HT2A ReceptorBinds to β-arrestin PathwayPreferentially activates Antidepressant & Anti-Anhedonic Effects

Psychedelic Agonist 5-HT2A ReceptorBinds to Gq/11 PathwayActivates Hallucinogenic Effects

Click to download full resolution via product page

Caption: Proposed signaling pathway of Aaz-A-154.
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Conclusion
The sucrose preference test is a robust and validated method for assessing the anti-anhedonic

effects of novel compounds like Aaz-A-154. By following the detailed protocols outlined in

these application notes, researchers can effectively evaluate the therapeutic potential of Aaz-
A-154 in a preclinical model of depression. The non-hallucinogenic nature of Aaz-A-154,

combined with its profound and long-lasting anti-anhedonic effects, positions it as a promising

candidate for the development of next-generation antidepressants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. conductscience.com [conductscience.com]

2. Sucrose preference test: A systematic review of protocols for the assessment of
anhedonia in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - PMC
[pmc.ncbi.nlm.nih.gov]

4. Vmat2 Heterozygous Mutant Mice Display a Depressive-Like Phenotype - PMC
[pmc.ncbi.nlm.nih.gov]

5. Vmat2 heterozygous mutant mice display a depressive-like phenotype - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. bio-protocol.org [bio-protocol.org]

7. maze.conductscience.com [maze.conductscience.com]

8. Sucrose preference test for measurement of stress-induced anhedonia in mice | Springer
Nature Experiments [experiments.springernature.com]

9. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential
[escholarship.org]

10. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic
Potential - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b16215591/docs?utm_src=pdf-body#application-notes-and-protocols-for-sucrose-preference-test-with-aaz-a-154
https://www.benchchem.com/product/b16215591/docs?utm_src=pdf-body#application-notes-and-protocols-for-sucrose-preference-test-with-aaz-a-154
https://www.benchchem.com/product/b16215591/docs?utm_src=pdf-body#application-notes-and-protocols-for-sucrose-preference-test-with-aaz-a-154
https://www.benchchem.com/product/b16215591/docs?utm_src=pdf-body#application-notes-and-protocols-for-sucrose-preference-test-with-aaz-a-154
https://www.benchchem.com/product/b16215591?utm_src=pdf-custom-synthesis#bc-rfq
https://conductscience.com/sucrose-preference-test/
https://pubmed.ncbi.nlm.nih.gov/37741164/
https://pubmed.ncbi.nlm.nih.gov/37741164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8122087/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8122087/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2855647/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2855647/
https://pubmed.ncbi.nlm.nih.gov/17898223/
https://pubmed.ncbi.nlm.nih.gov/17898223/
https://bio-protocol.org/en/bpdetail?id=1958&type=0
https://maze.conductscience.com/maze-basics-sucrose-preference-test/
https://experiments.springernature.com/articles/10.1038/s41596-018-0011-z
https://experiments.springernature.com/articles/10.1038/s41596-018-0011-z
https://escholarship.org/uc/item/7rk8q6xg
https://escholarship.org/uc/item/7rk8q6xg
https://pmc.ncbi.nlm.nih.gov/articles/PMC10418054/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10418054/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16215591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. biorxiv.org [biorxiv.org]

12. Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in
vivo pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Sucrose Preference
Test with Aaz-A-154]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16215591/docs#application-notes-and-protocols-for-
sucrose-preference-test-with-aaz-a-154]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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